Cas no 33304-33-5 (2-(1h-pyrrol-2-ylmethylidene)propanedioic Acid)

• Product Name: 2-(1h-pyrrol-2-ylmethylidene)propanedioic Acid
• CAS No: 33304-33-5
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 1456364
• PubChem ID: 255673
• Update Time: 2025-04-20

2-(1h-pyrrol-2-ylmethylidene)propanedioic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrrol-2-ylmethylidene)propanedioic acid
• KST-1A4387
• AR-1A0913
• AC1Q5R9E
• &lt
• Pyrrolyl-(2)-methylen&gt
• -malonsaeure
• (1h-pyrrol-2-ylmethylidene)propanedioic acid
• CTK4H0358
• AC1L5SXL
• CCG-40448
• (Pyrrolyl-(2)-methylen)-malonsaeure
• (2-Pyrrolylmethylen)malonsaeure
• NSC81365
• 2-(1H-Pyrrol-2-ylmethylene)-malonic acid
• < Pyrrolyl-(2)-methylen> -malonsaeure
• AKOS006271960
• NSC-81365
• 33304-33-5
• 2,2-dicarboxyvinylpyrrole
• 2-((1H-Pyrrol-2-yl)methylene)malonic acid
• DTXSID70292293
• 2-(1h-pyrrol-2-ylmethylidene)propanedioic Acid

• MDL： MFCD00598681
• Inchi： 1S/C8H7NO4/c10-7(11)6(8(12)13)4-5-2-1-3-9-5/h1-4,9H,(H,10,11)(H,12,13)
• InChI Key： VYWGYXYJDKVIGB-UHFFFAOYSA-N
• SMILES： OC(/C(/C(=O)O)=C/C1=CC=CN1)=O

Computed Properties

• Exact Mass: 181.03751
• Monoisotopic Mass: 181.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• Density: 1.584
• Boiling Point: 456.8°C at 760 mmHg
• Flash Point: 230.1°C
• Refractive Index: 1.7
• PSA: 90.39
• LogP: 0.56730